Cas no 2229653-48-7 (3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal)

• Product Name: 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal
• CAS No: 2229653-48-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6027998
• PubChem ID: 165973396
• Update Time: 2025-06-10

3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal
• 3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]prop-2-enal
• 2229653-48-7
• EN300-1779312

• Inchi： 1S/C10H14N2O/c1-9(2)8-12-6-5-10(11-12)4-3-7-13/h3-7,9H,8H2,1-2H3/b4-3+
• InChI Key： LZKWVAWPUANNSA-ONEGZZNKSA-N
• SMILES： O=C/C=C/C1C=CN(CC(C)C)N=1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal

Professional Introduction to Compound with CAS No. 2229653-48-7 and Product Name: 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal

The compound with the CAS number 2229653-48-7 and the product name 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal incorporates a pyrazole moiety, which is a heterocyclic compound known for its diverse biological activities. Pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects.

Recent research has highlighted the importance of pyrazole-based compounds in the development of novel therapeutic agents. The presence of the (2-methylpropyl) group in the molecular structure enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation. The aldehyde functional group at the prop-2-enal position provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has made 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal a valuable scaffold for medicinal chemists.

In the context of current pharmaceutical research, the compound's potential as an intermediate in drug synthesis has been explored. Studies have demonstrated that pyrazole derivatives can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, modifications to the pyrazole ring have been shown to influence binding affinity and selectivity, which are critical factors in drug design. The structural features of 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal make it an attractive candidate for further optimization to enhance its pharmacological properties.

The compound's aldehyde group has been particularly investigated for its ability to participate in condensation reactions, forming Schiff bases and other functionalized molecules. These reactions are often employed in the synthesis of metal chelates, which have applications in both diagnostics and therapy. Additionally, the pyrazole moiety's ability to undergo redox reactions has been explored, suggesting potential use in developing antioxidants and prodrugs. The versatility of 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal as a building block underscores its significance in synthetic chemistry.

Advances in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into how 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal interacts with biological targets at the atomic level. These simulations have been instrumental in predicting binding affinities and identifying key residues involved in drug-receptor interactions. Such information is crucial for rational drug design and optimizing lead compounds for clinical trials. The integration of experimental data with computational methods has accelerated the development pipeline for novel therapeutics.

Moreover, the compound's stability under various conditions has been a focus of investigation. Studies have examined its behavior under different pH levels, temperatures, and solvent systems to assess its suitability for formulation into pharmaceutical products. The findings suggest that 3-1-(2-methylpropyl)-1H-pyrazol-3-ylprop-2-enal maintains its structural integrity under these conditions, making it a reliable candidate for further development. Stability is a critical parameter in drug development, as it ensures that the active ingredient remains effective throughout its shelf life.

The potential applications of this compound extend beyond traditional pharmaceuticals. Research has explored its use in agrochemicals, where pyrazole derivatives have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in plants. Additionally, its chemical properties make it suitable for use as a ligand in catalytic systems, where it can facilitate various organic transformations. The broad applicability of 3-1-(2-methylpropyl)-1H-pyrazol-3-ylylpropenone) highlights its versatility as a chemical entity.

In conclusion, CAS No. 2229653 - 48 - 7 and Product Name: 3 - 1 - ( 2 - methyl propyl ) - 1 H - pyrazol - 3 - yl prop - 2 enal represent a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable asset for drug discovery and development efforts worldwide. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.